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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the interaction between the synthetic

covalent ligand EN219 and the E3 ubiquitin ligase RNF114. It is designed to offer an objective

comparison of experimental methodologies for validating this protein-small molecule

interaction, supported by detailed protocols and data presentation.

Introduction to EN219 and RNF114
RNF114 (RING Finger Protein 114) is an E3 ubiquitin-protein ligase that plays a crucial role in

a variety of cellular processes, including DNA repair, cell cycle regulation, apoptosis, and

immune responses.[1][2][3] It functions by catalyzing the attachment of ubiquitin to substrate

proteins, targeting them for degradation or altering their function.[1][2] RNF114 is a multi-

domain protein containing an N-terminal RING domain, zinc fingers, and a C-terminal ubiquitin

interaction motif (UIM).[4][5] Recent studies have highlighted its role as a "reader" and "writer"

of the hybrid ADP-ribose-ubiquitin (ADPr-Ub) signal, particularly in the context of DNA damage

repair.[4]

EN219 is a synthetic, moderately selective covalent ligand that specifically targets the E3

ubiquitin ligase RNF114.[6][7][8] It acts as a recruiter of RNF114 by forming a covalent bond

with a specific cysteine residue (C8) located in an N-terminal disordered region of the protein.

[6][7] This interaction has been shown to inhibit the autoubiquitination of RNF114 and the

ubiquitination of its substrates, such as p21.[6][7] The ability of EN219 to covalently bind and

modulate the activity of RNF114 makes it a valuable tool for studying the functions of this E3
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ligase and as a potential starting point for the development of therapeutics, including

proteolysis-targeting chimeras (PROTACs).[6]

Quantitative Data Summary
The interaction between EN219 and RNF114 has been characterized by specific binding and

inhibitory activities. The following table summarizes the key quantitative data available.

Parameter Value
Experimental
Context

Reference

EN219 IC50 470 nM Inhibition of RNF114 [6][7][8]

EN219 Concentration

for Cellular Target

Engagement

1 µM

Interaction with

RNF114 and other

proteins in 231MFP

breast cancer cells

[6][9]

EN219 Concentration

for In-vitro

Ubiquitination

Inhibition

50 µM

Inhibition of RNF114-

induced

autoubiquitination and

p21 ubiquitination in

cell-free assays

[6]

Signaling Pathway of RNF114 in DNA Damage
Response
RNF114 is a key player in the DNA damage response, where it recognizes and extends a

hybrid ADP-ribose-ubiquitin signal. The following diagram illustrates this signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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